N-Docosahexaenoyl Dopamine
N-Docosahexaenoyl Dopamine
N-Docosahexaenoyl dopamine (DHA-DA) is an amine conjugate of the neurotransmitter dopamine and the polyunsaturated fatty acid docosahexaenoic acid (DHA; Item No. 90310). DHA-DA is actively transported into the brain following intraperitoneal injections in mice, resulting in reduced general locomotor activity of 35-40% at a dose of 5 mg/kg. It is theorized that the DHA portion of the molecule serves as a carrier for DA through the blood-brain barrier via a DHA-mediated transport system. DHA-DA exhibits immune-modulating, anti-inflammatory activity in the range of 0.1-2.5 µM, suppressing the production of nitric oxide, IL-6, CCL20, MCP-1, and PGE2 (Item No. 14010) in LPS-stimulated macrophages and microglial cells without affecting NF-κB activity.
Brand Name:
Vulcanchem
CAS No.:
129024-87-9
VCID:
VC0164052
InChI:
InChI=1S/C30H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-30(34)31-25-24-27-22-23-28(32)29(33)26-27/h3-4,6-7,9-10,12-13,15-16,18-19,22-23,26,32-33H,2,5,8,11,14,17,20-21,24-25H2,1H3,(H,31,34)/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-
SMILES:
CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)NCCC1=CC(=C(C=C1)O)O
Molecular Formula:
C30H41NO3
Molecular Weight:
463.7 g/mol
N-Docosahexaenoyl Dopamine
CAS No.: 129024-87-9
Reference Standards
VCID: VC0164052
Molecular Formula: C30H41NO3
Molecular Weight: 463.7 g/mol
| CAS No. | 129024-87-9 |
|---|---|
| Product Name | N-Docosahexaenoyl Dopamine |
| Molecular Formula | C30H41NO3 |
| Molecular Weight | 463.7 g/mol |
| IUPAC Name | (4Z,7Z,10Z,13Z,16Z,19Z)-N-[2-(3,4-dihydroxyphenyl)ethyl]docosa-4,7,10,13,16,19-hexaenamide |
| Standard InChI | InChI=1S/C30H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-30(34)31-25-24-27-22-23-28(32)29(33)26-27/h3-4,6-7,9-10,12-13,15-16,18-19,22-23,26,32-33H,2,5,8,11,14,17,20-21,24-25H2,1H3,(H,31,34)/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18- |
| Standard InChIKey | HXJMZRVSTICUKC-KUBAVDMBSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)NCCC1=CC(=C(C=C1)O)O |
| SMILES | CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)NCCC1=CC(=C(C=C1)O)O |
| Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)NCCC1=CC(=C(C=C1)O)O |
| Description | N-Docosahexaenoyl dopamine (DHA-DA) is an amine conjugate of the neurotransmitter dopamine and the polyunsaturated fatty acid docosahexaenoic acid (DHA; Item No. 90310). DHA-DA is actively transported into the brain following intraperitoneal injections in mice, resulting in reduced general locomotor activity of 35-40% at a dose of 5 mg/kg. It is theorized that the DHA portion of the molecule serves as a carrier for DA through the blood-brain barrier via a DHA-mediated transport system. DHA-DA exhibits immune-modulating, anti-inflammatory activity in the range of 0.1-2.5 µM, suppressing the production of nitric oxide, IL-6, CCL20, MCP-1, and PGE2 (Item No. 14010) in LPS-stimulated macrophages and microglial cells without affecting NF-κB activity. |
| Synonyms | 4,7,10,13,16,19-docosahexaenoic acid dopamine conjugate DHA-DA conjugate N-(2-(3,4-dihydroxyphenyl)ethyl)-4,7,10,13,16,19-docosahexaenamide NMI 8739 NMI-8739 |
| Reference | 1.Shashoua, V.E., and Hesse, G.W. N-Docosahexaenoyl, 3-hydroxytyramine: A dopaminergic compound that penetrates the blood-brain barrier and suppresses appetite. Life Sciences 58(16), 1347-1357 (1996). |
| PubChem Compound | 6443994 |
| Last Modified | Nov 11 2021 |
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